Cas no 1936245-80-5 (1-cyclopropylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-cyclopropylcyclopropane-1-sulfonyl chloride
• CAS No: 1936245-80-5
• MF: C₆H₉ClO₂S
• MW: 180.652459859848
• MDL: MFCD31608385
• CID: 5162876
• PubChem ID: 131140312
• Update Time: 2025-05-22

1-cyclopropylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclopropyl]-1-sulfonyl chloride
• 1-cyclopropylcyclopropane-1-sulfonyl chloride

• MDL： MFCD31608385
• Inchi： 1S/C6H9ClO2S/c7-10(8,9)6(3-4-6)5-1-2-5/h5H,1-4H2
• InChI Key： LFPAYTFQIZLSQR-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)(C2CC2)CC1

Additional information on 1-cyclopropylcyclopropane-1-sulfonyl chloride

1-Cyclopropylcyclopropane-1-sulfonyl Chloride: A Comprehensive Overview

The compound 1-cyclopropylcyclopropane-1-sulfonyl chloride (CAS No. 1936245-80-5) is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatility in organic synthesis and their role as intermediates in the production of various pharmaceuticals, agrochemicals, and advanced materials. The cyclopropane ring system in this molecule introduces additional complexity and reactivity, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 1-cyclopropylcyclopropane-1-sulfonyl chloride as a key intermediate in the synthesis of bioactive compounds. Its ability to participate in nucleophilic aromatic substitution reactions, as well as its compatibility with various coupling reactions, has made it a valuable tool in modern organic chemistry. Researchers have demonstrated that the compound's sulfonyl chloride group can be effectively transformed into other functional groups, such as sulfonamides or sulfonates, which are critical components in drug design.

The structural uniqueness of 1-cyclopropylcyclopropane-1-sulfonyl chloride lies in its fused cyclopropane rings. This bicyclic system not only imparts rigidity to the molecule but also enhances its reactivity under certain reaction conditions. The cyclopropyl group attached to the sulfonyl chloride moiety introduces steric hindrance, which can be exploited to control the selectivity of reactions. This feature is particularly advantageous in asymmetric synthesis, where precise control over stereochemistry is essential.

One of the most promising applications of 1-cyclopropylcyclopropane-1-sulfonyl chloride is in the field of medicinal chemistry. Its ability to act as a bioisostere for other functional groups has been leveraged in the development of novel therapeutic agents. For instance, recent research has shown that derivatives of this compound can modulate enzyme activity by binding to specific protein targets. This opens up new possibilities for the design of drugs targeting diseases such as cancer, inflammation, and neurodegenerative disorders.

In addition to its role in drug discovery, 1-cyclopropylcyclopropane-1-sulfonyl chloride has also found applications in materials science. Its reactivity under mild conditions makes it an ideal candidate for the synthesis of advanced polymers and coatings. For example, researchers have successfully used this compound as a building block for constructing stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

The synthesis of 1-cyclopropylcyclopropane-1-sulfonyl chloride involves a multi-step process that typically begins with the preparation of the corresponding sulfonic acid derivative. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of this synthesis pathway. The use of transition metal catalysts has enabled researchers to achieve higher yields while minimizing by-products, making this compound more accessible for large-scale applications.

From an environmental standpoint, the development of sustainable synthetic routes for 1-cyclopropylcyclopropane-1-sulfonyl chloride is a growing area of interest. Researchers are exploring green chemistry approaches, such as using renewable feedstocks and reducing waste generation, to produce this compound in an eco-friendly manner. These efforts align with global initiatives aimed at promoting sustainable practices across various industries.

In conclusion, 1-cyclopropylcyclopropane-1-sulfonyl chloride (CAS No. 1936245-80-5) is a versatile and intriguing chemical entity with a wide range of applications across different fields. Its unique structure and reactivity make it an invaluable tool in organic synthesis, while its potential as a bioactive agent positions it at the forefront of medicinal chemistry research. As advancements continue to be made in synthetic methodologies and material science, this compound is expected to play an increasingly important role in shaping future innovations.